Cas no 600139-05-7 (Acetamide, N-(5-chloro-2-pyridinyl)-2-ethoxy- (9CI))

• Product Name: Acetamide, N-(5-chloro-2-pyridinyl)-2-ethoxy- (9CI)
• CAS No: 600139-05-7
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 1022167
• PubChem ID: 2162770
• Update Time: 2025-04-20

Acetamide, N-(5-chloro-2-pyridinyl)-2-ethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-chloro-2-pyridinyl)-2-ethoxy- (9CI)
• N-(5-Chloro-2-pyridinyl)-2-ethoxyacetamide
• AKOS003325415
• AN-652/42218886
• 600139-05-7
• N-(5-chloropyridin-2-yl)-2-ethoxyacetamide
• ACETAMIDE,N-(5-CHLORO-PYRIDIN-2-YL)-2-ETHOXY-
• N-(5-CHLORO-2-PYRIDYL)-2-ETHOXYACETAMIDE

• Inchi： 1S/C9H11ClN2O2/c1-2-14-6-9(13)12-8-4-3-7(10)5-11-8/h3-5H,2,6H2,1H3,(H,11,12,13)
• InChI Key： BSMVEVJBQSZIIR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(COCC)=O

Computed Properties

• Exact Mass: 214.05103
• Monoisotopic Mass: 214.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22